Cas no 71387-70-7 (methyl 5-ethylfuran-2-carboxylate)

• Product Name: methyl 5-ethylfuran-2-carboxylate
• CAS No: 71387-70-7
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• MDL: MFCD06203812
• CID: 1116454
• PubChem ID: 13637632
• Update Time: 2025-06-08

methyl 5-ethylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-2-Furancarboxylic acid methyl ester
• methyl 5-ethylfuran-2-carboxylate
• methyl 5-ethyl-2-furoate
• EN300-332373
• ZVIYLFXHTUMYGN-UHFFFAOYSA-N
• 71387-70-7
• FT-0720075
• SCHEMBL1530038
• methyl 5-ethyl-2-furancarboxylate
• CS-0120818
• AKOS006229306
• 5-ethyl-furan-2-carboxylic acid methyl ester
• DA-32318

• MDL： MFCD06203812
• Inchi： 1S/C8H10O3/c1-3-6-4-5-7(11-6)8(9)10-2/h4-5H,3H2,1-2H3
• InChI Key： ZVIYLFXHTUMYGN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1CC

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on methyl 5-ethylfuran-2-carboxylate

Recent Advances in the Application of Methyl 5-Ethylfuran-2-carboxylate (CAS: 71387-70-7) in Chemical Biology and Pharmaceutical Research

Methyl 5-ethylfuran-2-carboxylate (CAS: 71387-70-7) is a furan-based compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This compound, characterized by its unique furan ring and ester functionality, has been explored for its potential as a building block in the synthesis of bioactive molecules and as a precursor for advanced materials. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the key areas of interest is the compound's utility in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that methyl 5-ethylfuran-2-carboxylate serves as a critical intermediate in the synthesis of furan-derived inhibitors targeting protein kinases involved in cancer progression. The study reported a 40% increase in inhibitory activity compared to traditional furan-based compounds, underscoring the potential of this molecule in oncology drug development.

In addition to its pharmacological applications, methyl 5-ethylfuran-2-carboxylate has been investigated for its role in green chemistry. A recent publication in ACS Sustainable Chemistry & Engineering highlighted its use as a bio-based solvent in catalytic reactions, offering a sustainable alternative to conventional petroleum-derived solvents. The study emphasized the compound's low toxicity and biodegradability, making it an attractive candidate for environmentally friendly chemical processes.

Furthermore, advancements in synthetic methodologies have enabled the efficient production of methyl 5-ethylfuran-2-carboxylate from renewable resources. A 2024 research article in Nature Communications detailed a novel enzymatic pathway for the conversion of lignocellulosic biomass into furan derivatives, including methyl 5-ethylfuran-2-carboxylate. This breakthrough not only enhances the scalability of production but also aligns with global efforts to reduce reliance on fossil fuels.

The compound's structural features have also been leveraged in material science. A recent study in Advanced Materials explored its incorporation into polymer matrices to create functional materials with enhanced thermal stability and mechanical properties. These materials show promise for applications in flexible electronics and biomedical devices, further expanding the scope of methyl 5-ethylfuran-2-carboxylate beyond traditional pharmaceutical uses.

In conclusion, methyl 5-ethylfuran-2-carboxylate (CAS: 71387-70-7) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications span drug discovery, green chemistry, and advanced materials, driven by ongoing innovations in synthetic and enzymatic methodologies. Future research is expected to uncover additional therapeutic and industrial applications, solidifying its role as a valuable asset in the field.